6-hydroxy-7,8,9,10-tetrahydro-6H-[1,2,5]oxadiazolo[3,4-c]carbazole-4-sulfonic acid

• IUPAC Name: 6-hydroxy-7,8,9,10-tetrahydro-[1,2,5]oxadiazolo[3,4-c]carbazole-4-sulfonic acid
• InChI: InChI=1S/C12H11N3O5S/c16-15-7-4-2-1-3-6(7)10-8(15)5-9(21(17,18)19)11-12(10)14-20-13-11/h5,16H,1-4H2,(H,17,18,19)
• InChI Key: IUBIZQFYKJKBLV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(N2O)C=C(C4=NON=C34)S(=O)(=O)O
• Molecular Formula: C12H11N3O5S
• Molecular Weight: 309.30 g/mol

Description

Synthesis Analysis

Synthesis approaches for complex heterocyclic compounds often involve multi-step reactions, including nucleophilic addition-electrophilic amination reactions, to generate novel heterocyclic ring systems. For example, Sączewski et al. (2003) detailed the synthesis of various heterocyclic compounds through reactions involving chloro-dihydroimidazole and hydroxylamine-O-sulfonic acid, highlighting the utility of these methods in generating diverse heterocycles (Sączewski, Sączewski, & Gdaniec, 2003).

Molecular Structure Analysis

Molecular structure determination is critical for understanding compound properties. Techniques such as IR, NMR, MS spectra, and X-ray analyses are employed to establish the structures of synthesized compounds, providing insights into their molecular configurations and potential reactivity (Sączewski, Sączewski, & Gdaniec, 2003).

Chemical Reactions and Properties

The chemical reactivity of these compounds often involves organocatalyzed multicomponent synthesis, demonstrating their versatility in forming various derivatives under different conditions. For instance, Chen, Zhu, & Su (2011) illustrated the catalytic efficacy of novel sulfonic acid functionalized ionic liquids in synthesizing chromene derivatives, showcasing the adaptability of these catalysts in facilitating diverse chemical transformations (Chen, Zhu, & Su, 2011).

Physical Properties Analysis

The physical properties of such compounds, including their solvatochromic behaviors, are influenced by their molecular structure. Mitra et al. (2013) investigated carboxylic acid derivatives of a tetrahydrocarbazole moiety, revealing how hydrogen bonding and solvent polarity affect their fluorescence properties, which is crucial for designing fluorescent probes (Mitra, Ghosh, Chakraborty, Basu, & Saha, 2013).

Chemical Properties Analysis

Exploring the chemical properties, including reactivity towards various reagents and conditions, provides insights into functional group transformations and potential applications in synthesizing related compounds. For example, the study of sulfone derivatives with oxadiazole moiety as antibacterial agents by Li et al. (2018) exemplifies the methodological exploration of chemical properties for developing new antibacterial compounds (Li, Hu, Xie, Chen, Jin, & Song, 2018).